Cas no 1804674-33-6 (6-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine)

• Product Name: 6-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine
• CAS No: 1804674-33-6
• MF: C₇H₄Cl₂F₂IN
• MW: 337.920639038086
• CID: 4866879
• Update Time: 2025-06-09

6-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H4Cl2F2IN/c8-2-3-4(12)1-5(9)13-6(3)7(10)11/h1,7H,2H2
• InChI Key： BKHGNUVQSHLAGF-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1CCl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 6-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine

Introduction to 6-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine (CAS No. 1804674-33-6)

6-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine (CAS No. 1804674-33-6) is a versatile compound with significant potential in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique substitution pattern, has garnered attention for its potential applications in the development of novel pharmaceuticals and agrochemicals. The presence of multiple functional groups, including chloro, chloromethyl, difluoromethyl, and iodo substituents, endows this molecule with a diverse range of chemical properties and reactivity profiles.

The structure of 6-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine is particularly intriguing due to the combination of halogenated and fluorinated functionalities. The chloromethyl group can serve as a versatile handle for further chemical modifications, while the difluoromethyl moiety is known for its ability to modulate biological activity and metabolic stability. The iodo substituent, on the other hand, provides a valuable site for cross-coupling reactions, enabling the synthesis of a wide array of derivatives with tailored properties.

In recent years, there has been a growing interest in the development of pyridine-based compounds for their potential therapeutic applications. Pyridines are a fundamental class of heterocyclic compounds that are widely used in the design and synthesis of drugs due to their favorable pharmacological properties. The introduction of halogenated and fluorinated substituents into pyridine frameworks has been shown to enhance the potency and selectivity of these molecules, making them attractive candidates for drug discovery programs.

6-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine has been studied in various contexts, including as an intermediate in the synthesis of more complex molecules. For instance, researchers have utilized this compound as a building block in the development of novel inhibitors targeting specific enzymes or receptors. One notable application is in the field of oncology, where compounds derived from this scaffold have shown promise in inhibiting key signaling pathways involved in cancer progression.

The synthetic accessibility of 6-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine has also been a subject of extensive research. Several efficient synthetic routes have been reported, leveraging modern methodologies such as transition-metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution. These synthetic strategies not only facilitate the preparation of this compound but also enable the rapid exploration of its structural derivatives.

In addition to its potential in medicinal chemistry, 6-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine has found applications in other areas such as agrochemistry. The presence of multiple halogenated functionalities makes it an attractive candidate for the development of new pesticides and herbicides. Studies have shown that compounds derived from this scaffold exhibit potent biological activity against various plant pathogens and pests, making them valuable tools in crop protection.

The physical and chemical properties of 6-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine have been extensively characterized. It is typically obtained as a solid or liquid with a characteristic color and odor. The compound is stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. Its solubility profile varies depending on the solvent used, with good solubility observed in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

The safety profile of 6-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine is an important consideration for its practical use. While it is not classified as a hazardous material under current regulations, appropriate safety measures should be followed during handling and storage to ensure user safety. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory practices.

In conclusion, 6-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine (CAS No. 1804674-33-6) represents a promising compound with diverse applications in medicinal chemistry, drug discovery, and agrochemistry. Its unique structural features and synthetic accessibility make it an attractive starting point for the development of novel pharmaceuticals and agrochemicals. Ongoing research continues to explore its full potential, highlighting its significance in modern chemical research.